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Compound of Interest

Compound Name: So-D6

Cat. No.: B1575866 Get Quote

Technical Support Center: So-D6 (DMSO-d6)
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address issues related to the freezing point of So-D6, commonly known as

deuterated dimethyl sulfoxide (DMSO-d6), in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is So-D6 and why is it freezing in my lab?

A1: So-D6 is the deuterated form of dimethyl sulfoxide (DMSO), referred to as DMSO-d6. It is a

common solvent used in Nuclear Magnetic Resonance (NMR) spectroscopy because it

dissolves a wide range of analytes.[1][2][3] DMSO-d6 has a relatively high freezing point,

typically around 18.5 °C (65.3 °F) to 20.2 °C (68.4 °F).[1][2] This means that if your laboratory's

ambient temperature drops to or below this range, the solvent will solidify.

Q2: What are the consequences of my So-D6 (DMSO-d6) freezing?

A2: When DMSO-d6 freezes, it can cause several issues in the lab. The solid form can

damage sensitive equipment, such as NMR tubes, due to volume expansion upon freezing. It

also leads to delays in experiments as the solvent needs to be thawed and re-dissolved, which

can affect sample stability and experimental timelines.

Q3: How can I prevent So-D6 (DMSO-d6) from freezing?
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A3: To prevent freezing, store your DMSO-d6 in a temperature-controlled environment where

the temperature is consistently maintained above its freezing point (e.g., a heated cabinet or a

designated warm room). If this is not possible, you can consider mixing it with another solvent

to lower the freezing point of the mixture.

Q4: Can I use So-D6 (DMSO-d6) after it has frozen and thawed?

A4: Yes, in most cases, you can use DMSO-d6 after it has been thawed. Ensure that it is

completely liquefied and homogenous before use. It is good practice to visually inspect the

thawed solvent for any signs of precipitation or degradation, although DMSO is generally a

stable solvent.

Q5: Does the freezing and thawing process affect the purity of So-D6 (DMSO-d6)?

A5: For pure DMSO-d6, a simple freeze-thaw cycle should not affect its chemical purity.

However, if the DMSO-d6 contains dissolved solutes, repeated freeze-thaw cycles could

potentially lead to concentration gradients or precipitation of the solute. It is always

recommended to ensure the solution is well-mixed after thawing.

Troubleshooting Guide
This guide provides a systematic approach to addressing freezing point issues with So-D6
(DMSO-d6) in the laboratory.

Issue: So-D6 (DMSO-d6) has solidified in its container.
Troubleshooting Workflow:
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So-D6 (DMSO-d6) is frozen

Gently warm the container in a water bath or with warm air.
Avoid direct, high heat.

Monitor until completely thawed

Gently swirl to ensure homogeneity

Visually inspect for particulates or discoloration

Is the solvent clear and homogenous?

Proceed with intended use

Yes

Consider purification or using a fresh batch

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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